Cas no 2227833-56-7 ((1R)-1-(6-chloropyridin-2-yl)ethan-1-ol)

• Product Name: (1R)-1-(6-chloropyridin-2-yl)ethan-1-ol
• CAS No: 2227833-56-7
• MF: C₇H₈ClNO
• MW: 157.597520828247
• CID: 5973180
• PubChem ID: 165885806
• Update Time: 2025-10-20

(1R)-1-(6-chloropyridin-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(6-chloropyridin-2-yl)ethan-1-ol
• 2227833-56-7
• EN300-1997003

• Inchi： 1S/C7H8ClNO/c1-5(10)6-3-2-4-7(8)9-6/h2-5,10H,1H3/t5-/m1/s1
• InChI Key： OOSDKOWXXCSDHS-RXMQYKEDSA-N
• SMILES： ClC1=CC=CC([C@@H](C)O)=N1

Computed Properties

• Exact Mass: 157.0294416g/mol
• Monoisotopic Mass: 157.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 33.1Ų

Additional information on (1R)-1-(6-chloropyridin-2-yl)ethan-1-ol

Introduction to (1R)-1-(6-chloropyridin-2-yl)ethan-1-ol (CAS No. 2227833-56-7)

(1R)-1-(6-chloropyridin-2-yl)ethan-1-ol, identified by its Chemical Abstracts Service number CAS No. 2227833-56-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This chiral alcohol derivative features a pyridine core substituted with a chlorine atom at the 6-position and an ethyl group at the 1-position, making it a versatile scaffold for drug discovery and development. The compound's stereochemistry, specifically the (1R) configuration, plays a crucial role in its biological activity and pharmacokinetic properties.

In recent years, there has been a growing interest in heterocyclic compounds, particularly those incorporating pyridine moieties, due to their broad spectrum of biological activities. Pyridine derivatives are widely recognized for their roles as pharmacophores in various therapeutic agents, including antiviral, antibacterial, and anticancer drugs. The presence of a chlorine atom at the 6-position of the pyridine ring enhances the electrophilicity of the molecule, making it more susceptible to nucleophilic substitution reactions, which is a key feature in medicinal chemistry.

The compound (1R)-1-(6-chloropyridin-2-yl)ethan-1-ol has garnered attention in academic and industrial research for its potential applications in the development of novel therapeutic agents. Its structural features make it an attractive candidate for further derivatization and optimization to achieve desired pharmacological properties. The (1R) stereochemistry is particularly important as it can influence the binding affinity and selectivity of the compound when interacting with biological targets.

Current research in this area has focused on exploring the biological activity of various pyridine derivatives. Studies have shown that compounds with similar structural motifs exhibit promising effects in preclinical models. For instance, some derivatives have demonstrated inhibitory activity against specific enzymes and receptors involved in diseases such as cancer and inflammation. The chlorine substituent at the 6-position of the pyridine ring has been found to enhance binding interactions with certain biological targets, thereby improving the overall efficacy of the compound.

The synthesis of (1R)-1-(6-chloropyridin-2-yl)ethan-1-ol involves multi-step organic transformations that require careful optimization to ensure high yield and enantioselectivity. Chiral resolution techniques are often employed to isolate the (1R) enantiomer, which is critical for achieving the desired biological activity. Advances in synthetic methodologies have enabled more efficient and scalable production of such chiral compounds, facilitating their use in drug discovery programs.

In addition to its potential therapeutic applications, (1R)-1-(6-chloropyridin-2-yl)ethan-1-ol has also been investigated for its role as an intermediate in the synthesis of more complex molecules. Its versatility allows for further functionalization at multiple sites, enabling chemists to design novel compounds with tailored properties. This flexibility is particularly valuable in medicinal chemistry where structural modifications can significantly impact biological activity.

Recent studies have highlighted the importance of understanding the molecular interactions between such compounds and their biological targets. Computational modeling and spectroscopic techniques have been employed to elucidate the binding mechanisms and optimize drug-like properties. These approaches have led to a deeper understanding of how structural features influence biological activity, providing valuable insights for future drug design.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new therapeutic agents based on heterocyclic scaffolds like pyridine derivatives. The compound (1R)-1-(6-chloropyridin-2-yl)ethan-1-ol represents a promising lead that warrants further investigation into its potential as a drug candidate or intermediate for more complex molecules. As research progresses, it is expected that additional applications and benefits will be uncovered, further solidifying its importance in pharmaceutical chemistry.